Cas no 57250-87-0 (ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate)

ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate structure
57250-87-0 structure
Product Name:ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate
CAS No:57250-87-0
MF:C8H12N2O2S
MW:200.258080482483
MDL:MFCD20502001
CID:1603470
PubChem ID:15053541
Update Time:2025-04-21

ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2-(ethylamino)-, ethyl ester
    • AKOS017264979
    • DTXSID201206623
    • DB-202366
    • SCHEMBL1536431
    • LBGHMAYKYDOTSC-UHFFFAOYSA-N
    • ethyl2-(ethylamino)-1,3-thiazole-4-carboxylate
    • 57250-87-0
    • 2-(Ethylamino)-4-thiazolecarboxylic acid ethyl ester
    • ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate
    • EN300-92198
    • Ethyl 2-ethylaminothiazole-4-carboxylate
    • Z48854608
    • MDL: MFCD20502001
    • Inchi: 1S/C8H12N2O2S/c1-3-9-8-10-6(5-13-8)7(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: LBGHMAYKYDOTSC-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1NCC

Computed Properties

  • Exact Mass: 200.06206
  • Monoisotopic Mass: 200.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • PSA: 51.22

ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate Security Information

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